Cas no 86723-74-2 (1,2-Benzenediamine, 4,5-dipentyl-)

• Product name: 1,2-Benzenediamine, 4,5-dipentyl-
• CAS No: 86723-74-2
• MF: C₁₆H₂₈N₂
• MW: 248.406924247742
• CID: 660793
• PubChem ID: 71413748

1,2-Benzenediamine, 4,5-dipentyl- Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenediamine, 4,5-dipentyl-
• 4,5-dipentylbenzene-1,2-diamine
• DTXSID40833258
• 86723-74-2

• Inchi： InChI=1S/C16H28N2/c1-3-5-7-9-13-11-15(17)16(18)12-14(13)10-8-6-4-2/h11-12H,3-10,17-18H2,1-2H3
• InChI Key： HVNBBNMPAQWFCW-UHFFFAOYSA-N
• SMILES： CCCCCC1=CC(=C(C=C1CCCCC)N)N

Computed Properties

• Exact Mass: 248.225248902g/mol
• Monoisotopic Mass: 248.225248902g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 52Ų